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Compound of Interest

Compound Name: Lofexidine

Cat. No.: B1675026

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Lofexidine in a laboratory setting. The following
procedural guidance is designed to ensure safe operational use and disposal.

Hazard Summary and Identification

Lofexidine hydrochloride is classified as toxic if swallowed.[1][2] It is crucial to handle this
compound with care to avoid accidental ingestion, inhalation, or contact with skin and eyes.

Identifier Information

2-[1-(2,6-dichlorophenoxy)ethyl]-4,5-dihydro-1H-

imidazole, monohydrochloride

Chemical Name

Synonyms Lofetensin, Loxacor, Bag-168, MDL-14042[2][3]
CAS Number 21498-08-8[1][2]

GHS Classification Acute Toxicity, Oral (Category 3)[1][2]

Signal Word Danger[1][2]

Hazard Statement H301: Toxic if swallowed[1][2]

Personal Protective Equipment (PPE)
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To minimize exposure, all personnel must use appropriate PPE when handling Lofexidine. All
PPE should be used in accordance with the OSHA PPE standard (29 CFR 1910.132).[4]

Protection Type

Specification

Rationale

Eye/Face Protection

Tight-sealing safety goggles or
safety glasses with side
shields.[5]

Prevents eye contact with

Lofexidine dust or splashes.

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile) and
clothing to prevent skin
exposure.[5][6] A lab coat is

mandatory.

Avoids direct skin contact with

the compound.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded,
if irritation or other symptoms
are experienced, or if dust
formation is likely.[5][6] Work
should be conducted in a well-
ventilated area or under a
chemical fume hood.[3][6]

Prevents inhalation of

Lofexidine dust or aerosols.

Operational Plan: Step-by-Step Handling Protocol

Follow these steps for the safe handling of Lofexidine from receipt to experimental use.

1. Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store the container in a tightly sealed, locked-up location.[1][3] Recommended

storage temperature is often refrigerated (+4°C) or as specified on the product insert.[3][6]

Keep away from incompatible materials such as strong oxidizing agents.|[3]
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2. Preparation for Use

o Designated Area: All handling of solid Lofexidine should occur in a designated area, such as
a chemical fume hood or a well-ventilated space, to control potential dust.[3][6]

o PPE: Before handling, don all required PPE as specified in the table above.

e Pre-weighing: If weighing the solid compound, do so carefully to avoid creating dust. Use
appropriate ventilation controls.

3. During Experimental Use

e Avoid Contamination: Do not eat, drink, or smoke in the laboratory area where Lofexidine is
being handled.[1][2]

o Handling: Avoid contact with skin, eyes, and clothing.[3] Avoid inhalation of any dust or
aerosols that may be generated.[2]

o Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.[1]

[2]

Disposal Plan

All Lofexidine waste must be treated as hazardous and disposed of according to institutional
guidelines and local, state, and federal regulations.

1. Waste Collection

¢ Solid Waste: Collect any unused Lofexidine powder, contaminated PPE (gloves, wipes),
and empty containers in a designated, sealed, and clearly labeled hazardous waste
container.

e Liquid Waste: If Lofexidine is used in a solution, collect the liquid waste in a separate,
sealed, and labeled hazardous waste container.

2. Disposal Procedure
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» Professional Disposal: Dispose of contents and container at an approved waste disposal
plant.[1][3][6] Do not dispose of down the drain or in regular trash.

o Decontamination: Thoroughly decontaminate any surfaces or non-disposable equipment that
came into contact with Lofexidine.

For unused medicine that might be considered for disposal outside of a laboratory setting, the
best option is a drug take-back program.[7] If not available, mix the medicine with an
unappealing substance like dirt or cat litter, place it in a sealed plastic bag, and then dispose of
it in the household trash.[7][8]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.
1. Exposure Response

o If Swallowed: Immediately call a poison center or doctor.[1][6] Rinse mouth.[1] Do NOT
induce vomiting.[6]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[6] Remove
contaminated clothing. Seek immediate medical attention.[6]

e Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[6] Seek immediate medical advice.[6]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration, avoiding mouth-to-mouth if the substance was ingested or inhaled.
[6] Seek immediate medical attention.[6]

2. Spill Response Workflow

The following workflow outlines the procedural steps for managing a Lofexidine spill.
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Ensure safety first

Evacuate Immediate Area
Alert Others

Assess Spill Size & Risk
(Minor vs. Major)

For minor spill handled internally

Don Appropriate PPE:
- Respirator
- Goggles
- Gloves
- Lab Coat

Contain Spill
(Use absorbent pads for liquids,
cover powder with plastic sheet)

Clean Up Spill
- Sweep solid material or absorb liquid
- Avoid creating dust

Decontaminate Area
(Use appropriate solvent)

Dispose of all materials
(spilled substance, cleaning materials, PPE)
as Hazardous Waste

Report Incident
to Safety Officer

Click to download full resolution via product page

Caption: Logical workflow for a Lofexidine laboratory spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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